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Compound of Interest

Compound Name: Linoleic acid-d5

Cat. No.: B12395246

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused examination of the molecular properties of Linoleic
acid-d5, a deuterated analog of the essential omega-6 fatty acid, linoleic acid. The
incorporation of five deuterium atoms into the molecule imparts a stable isotopic label,
rendering it an invaluable tool in various research applications, particularly in mass
spectrometry-based lipidomics and metabolic studies. This document summarizes its key
guantitative data, provides insight into its chemical structure, and outlines the principles of its
analysis.

Quantitative Molecular Data

The fundamental physicochemical properties of Linoleic acid-d5 are detailed below. This data
is critical for accurate experimental design, analysis, and interpretation.

Property Value Reference
Molecular Weight 285.48 g/mol [1]

Exact Mass 285.27 g/mol [2]
Molecular Formula C1sH27Ds02

Purity >99%
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Structural Elucidation and Isotopic Labeling

Linoleic acid-d5 is systematically named (9Z,1227)-octadeca-9,12-dienoic-17,17,18,18,18-d5
acid. The deuterium atoms are strategically placed at the terminal end of the acyl chain, a
location that is typically less susceptible to metabolic modification, thereby ensuring the stability
of the isotopic label during biological studies. The molecular structure and the precise location
of the deuterium atoms are illustrated in the diagram below.

Caption: Molecular structure of Linoleic acid-d5.

Experimental Determination of Molecular Weight

The molecular weight of isotopically labeled compounds like Linoleic acid-d5 is typically
determined using high-resolution mass spectrometry (HRMS). The general workflow for such
an analysis is outlined below.

Methodology

o Sample Preparation: A solution of Linoleic acid-d5 is prepared in a suitable organic solvent,
such as a mixture of dichloromethane and methanol.

« Infusion and lonization: The sample is introduced into the mass spectrometer, often via direct
infusion or coupled with a chromatographic system. Electrospray ionization (ESI) is a
common technique used to generate negatively charged ions [M-H]~ in the gas phase.

o Mass Analysis: The ions are then guided into a high-resolution mass analyzer, such as an
Orbitrap or a time-of-flight (TOF) instrument. These analyzers have the capability to measure
the mass-to-charge ratio (m/z) of ions with high accuracy and precision.

o Data Acquisition and Analysis: The instrument acquires a full scan mass spectrum. The peak
corresponding to the [M-H]~ ion of Linoleic acid-d5 is identified, and its m/z value is used to
calculate the experimental molecular weight. The high resolution allows for the differentiation
of the deuterated species from its unlabeled counterpart.
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Caption: General workflow for molecular weight determination.

Applications in Research

The precise mass difference between Linoleic acid-d5 and the endogenous, unlabeled linoleic
acid allows for its use as an internal standard in quantitative mass spectrometry assays. This is
crucial for correcting for variations in sample extraction, processing, and instrument response,
thereby enabling accurate quantification of linoleic acid levels in complex biological matrices.
Its stability and well-defined molecular weight are fundamental to its utility in metabolic flux
analysis and in studies investigating the role of linoleic acid in various physiological and
pathological processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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